Cas no 57789-76-1 (2H-Oxirenium)

• Product Name: 2H-Oxirenium
• CAS No: 57789-76-1
• MF: C₂H₃O
• MW: 43.0446207523346
• CID: 344174
• PubChem ID: 23558704
• Update Time: 2025-04-19

2H-Oxirenium Chemical and Physical Properties

Names and Identifiers

• 2H-Oxirenium
• Oxiran-2-ylium
• DTXSID50634950
• 57789-76-1

• Inchi： 1S/C2H3O/c1-2-3-1/h1H,2H2/q+1
• InChI Key： TXMMPMJOVUPXDD-UHFFFAOYSA-N
• SMILES： O1[CH+]C1

Computed Properties

• Exact Mass: 43.01839
• Monoisotopic Mass: 43.018389715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 12.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 11.3